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Compound of Interest

Compound Name: 1,3-Butanedithiol

Cat. No.: B1597265 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,3-Butanedithiol in a laboratory setting. The information is tailored

for researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical and Physical Properties
1,3-Butanedithiol is a thiol compound with a characteristic strong, unpleasant odor.[1]

Understanding its physical and chemical properties is crucial for safe handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1597265?utm_src=pdf-interest
https://www.benchchem.com/product/b1597265?utm_src=pdf-body
https://www.benchchem.com/product/b1597265?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_VH032_thiol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C4H10S2[2][3]

Molecular Weight 122.25 g/mol [2]

Appearance Liquid[2]

Odor Meaty, garlic, sulfurous, onion-like, spicy[2][4]

Boiling Point 91-93 °C at 30 mm Hg[2][4]

Density 1.023 g/mL at 25 °C[2][4]

Flash Point 150 °F (65.6 °C)[2]

Vapor Pressure 1.15 mmHg at 25°C[2]

Solubility Insoluble in water; miscible in fat.[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Thiol compounds, including 1,3-Butanedithiol, are potential skin and eye irritants and may

cause respiratory irritation upon inhalation.[1][5] Adherence to the following PPE protocols is

mandatory.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

with side-shields, or a face

shield.[1][5]

Protects against splashes and

aerosols.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double-

gloving is recommended.[1][5]

Prevents direct skin contact.[5]

No specific breakthrough time

data is available, so frequent

glove changes are

recommended.[6]

Skin and Body Protection
Flame-resistant lab coat, worn

and kept fastened.[1][5]

Prevents skin contact and

contamination of personal

clothing.[5]

Respiratory Protection

All work must be conducted in

a well-ventilated area,

preferably under a certified

chemical fume hood.[1][5][6]

Minimizes inhalation of vapors

or aerosols.[5]

Operational and Handling Plan
A systematic approach to handling 1,3-Butanedithiol is essential to minimize exposure and

ensure laboratory safety.

Preparation:

Verify Engineering Controls: Ensure a certified chemical fume hood is operational.[5] Confirm

that a safety shower and eyewash station are readily accessible.[5]

Prepare Workspace: All necessary glassware and equipment should be prepared and placed

within the chemical fume hood before starting work.

Waste Containers: Have designated and clearly labeled hazardous waste containers ready

for both liquid and solid chemical waste.[5]

Handling Procedure:
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Don PPE: Put on all required personal protective equipment as outlined in the table above

before handling the chemical.[5]

Equilibration: Allow the 1,3-Butanedithiol container to reach room temperature before

opening to prevent moisture condensation.[5]

Inert Atmosphere: To minimize air exposure and potential oxidation, consider handling the

compound under an inert atmosphere (e.g., argon or nitrogen).[5]

Transferring: Use non-sparking tools and ground and bond containers when transferring

material to prevent static discharge.[6]

Emergency Procedures
Spill Response:

Small Spill (inside a fume hood):

Alert personnel in the immediate vicinity.

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.[6]

Collect the absorbent material into a sealed, labeled container for hazardous waste

disposal.[6]

Large Spill:

Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[7]
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Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water. Consult a doctor.[7]

Following Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[7]

Following Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[7]

Disposal Plan
Proper disposal of 1,3-Butanedithiol and contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Liquid Waste

Collect all 1,3-Butanedithiol waste in a

dedicated, sealed, and clearly labeled

hazardous waste container. The label must

explicitly state that the container holds thiol-

containing waste.[1][5]

Solid Waste

Contaminated items such as gloves, pipette tips,

and paper towels should be placed in a sealed

plastic bag. This bag should then be placed in a

designated solid hazardous waste container.[1]

[5]

All chemical waste must be disposed of through a licensed contractor, following all institutional

and governmental regulations.[5]
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Workflow for PPE Selection when Handling 1,3-Butanedithiol

Preparation

Personal Protective Equipment (PPE) Selection

Action

Start: Plan to handle
1,3-Butanedithiol

Is a certified chemical
fume hood available?

Are safety shower and
eyewash station accessible?

Yes

Do not proceed.
Consult EHS.

No

Wear tightly fitting safety goggles
with side-shields or a face shield.

Yes

No

Wear chemical-resistant gloves
(Nitrile rubber recommended).

Double-gloving is advised.

Wear a flame-resistant
lab coat.

Work within the
chemical fume hood.

Proceed with handling
1,3-Butanedithiol

Click to download full resolution via product page

Caption: PPE Selection Workflow for 1,3-Butanedithiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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